N,N-diisobutyl-2-methylbenzamide

• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol
• IUPAC Name: 2-methyl-N,N-bis(2-methylpropyl)benzamide
• InChI: InChI=1S/C16H25NO/c1-12(2)10-17(11-13(3)4)16(18)15-9-7-6-8-14(15)5/h6-9,12-13H,10-11H2,1-5H3
• InChI Key: OGRVVCWJOSTPJC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C(=O)N(CC(C)C)CC(C)C

Description

N,N-diisobutyl-2-methylbenzamide, also known as DEET (N,N-diethyl-meta-toluamide), is a widely used insect repellent. It was first developed by the United States Army in 1946 and has since become one of the most effective and popular insect repellents in the world. DEET is used to prevent insect bites and has been found to be effective against a wide range of insects, including mosquitoes, ticks, and flies. In

Mechanism of Action

The mechanism of action of N,N-diisobutyl-2-methylbenzamide is not fully understood, but it is believed to work by interfering with the insect's ability to detect and locate a host. N,N-diisobutyl-2-methylbenzamide may also mask the scent of the host, making it more difficult for insects to locate and bite.
Biochemical and Physiological Effects:
N,N-diisobutyl-2-methylbenzamide has been found to have minimal biochemical and physiological effects on humans when used as directed. However, some studies have shown that N,N-diisobutyl-2-methylbenzamide can cause skin irritation and allergic reactions in some individuals. N,N-diisobutyl-2-methylbenzamide has also been found to have negative effects on some types of plastics and synthetic materials.

Advantages and Limitations for Lab Experiments

N,N-diisobutyl-2-methylbenzamide is a widely used insect repellent and has been found to be effective against a wide range of insects. It is relatively easy to synthesize and can be used in laboratory experiments to study the effects of insect repellents on insects. However, N,N-diisobutyl-2-methylbenzamide can be toxic to aquatic life and may have negative effects on the environment, which must be taken into consideration when conducting experiments.

Future Directions

There are many future directions for research on N,N-diisobutyl-2-methylbenzamide. Some possible areas of research include the development of new and more effective insect repellents, the study of the effects of N,N-diisobutyl-2-methylbenzamide on the environment, and the study of the mechanism of action of N,N-diisobutyl-2-methylbenzamide. Additionally, more research is needed to determine the long-term effects of N,N-diisobutyl-2-methylbenzamide on human health and the environment.

Synthesis Methods

N,N-diisobutyl-2-methylbenzamide can be synthesized by reacting toluene with thionyl chloride to form benzoyl chloride, which is then reacted with diethylamine to form N,N-diisobutyl-2-methylbenzamide. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

N,N-diisobutyl-2-methylbenzamide has been extensively studied for its insect repellent properties. Many studies have shown that N,N-diisobutyl-2-methylbenzamide is effective in preventing insect bites and reducing the risk of insect-borne diseases such as malaria and dengue fever. N,N-diisobutyl-2-methylbenzamide has also been studied for its effects on the environment and human health. Studies have shown that N,N-diisobutyl-2-methylbenzamide is not harmful to humans when used as directed, but it can be toxic to aquatic life and may have negative effects on the environment.